Cas no 2092063-37-9 (2-(4-(furan-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid)

• Product Name: 2-(4-(furan-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid
• CAS No: 2092063-37-9
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 5721693
• PubChem ID: 121205729
• Update Time: 2025-10-16

2-(4-(furan-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(furan-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid

• Inchi： 1S/C10H8N2O4/c13-9-4-7(8-2-1-3-16-8)11-6-12(9)5-10(14)15/h1-4,6H,5H2,(H,14,15)
• InChI Key： NGIFZBDRCADOLN-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CC(N(C=N1)CC(=O)O)=O

Additional information on 2-(4-(furan-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid

Exploring the Chemistry and Applications of 2-(4-(furan-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid (CAS No. 2092063-37-9)

The compound 2-(4-(furan-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid (CAS No. 2092063-37-9) is a fascinating heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and material science. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while addressing common queries and trends in the field.

Structurally, 2-(4-(furan-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid combines a furan ring with a pyrimidinone core, linked through an acetic acid moiety. This arrangement creates a versatile scaffold that can interact with biological targets or serve as a building block for more complex molecules. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, given the known bioactivity of both furan and pyrimidine derivatives.

The synthesis of CAS No. 2092063-37-9 typically involves multi-step organic reactions, often starting from commercially available furan derivatives. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to reduce environmental impact - a topic of growing importance in chemical research. Many laboratories are now exploring catalyst-free conditions or biocatalytic methods to produce this compound more sustainably.

In pharmaceutical research, 2-(4-(furan-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid has shown promise as a precursor for small molecule inhibitors. Its molecular architecture allows for easy modification, making it valuable for structure-activity relationship (SAR) studies. Current investigations focus on its potential interaction with enzyme targets involved in inflammation and metabolic disorders, aligning with the increasing demand for novel therapeutic agents in these areas.

Beyond medicine, this compound finds applications in material science, particularly in the development of organic electronic materials. The conjugated system formed by the furan and pyrimidinone rings contributes to interesting electronic properties, making it a candidate for organic semiconductors or photovoltaic materials. This connects with the global push toward sustainable energy solutions and advanced materials for next-generation devices.

Analytical characterization of 2092063-37-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structure, which is crucial for research applications. Recent publications have highlighted innovative analytical approaches, including computational chemistry methods to predict its physicochemical properties and reactivity.

The stability and storage conditions of 2-(4-(furan-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid are frequently discussed topics among researchers. Proper handling typically requires protection from moisture and light, stored at controlled temperatures. These considerations are particularly important for laboratories working with sensitive organic compounds and align with current good manufacturing practice (cGMP) standards.

As research into CAS No. 2092063-37-9 continues, patent literature reveals growing intellectual property activity surrounding its derivatives and applications. This reflects the compound's commercial potential and the competitive landscape in fine chemical development. Companies specializing in custom synthesis and contract research are increasingly offering this molecule to meet research demand.

Future directions for this compound include exploration in bioconjugation techniques and prodrug development, areas that are gaining traction in pharmaceutical sciences. Additionally, its potential in supramolecular chemistry and molecular recognition systems presents exciting opportunities for fundamental research and practical applications.

For researchers sourcing 2-(4-(furan-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid, it's important to verify suppliers' analytical data and quality control measures. The compound's purity can significantly impact experimental results, especially in sensitive biological assays. Many laboratories now request comprehensive certificates of analysis that include chromatographic purity assessments and residual solvent information.

In conclusion, 2092063-37-9 represents an intriguing case study in modern heterocyclic chemistry, bridging multiple disciplines from drug discovery to advanced materials. Its versatile structure and modifiable functional groups ensure it will remain relevant as chemical research evolves to address contemporary challenges in health, energy, and sustainability.